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Introduction

AMG 193 is a first-in-class, orally bioavailable, and selective MTA-cooperative protein arginine
methyltransferase 5 (PRMT5) inhibitor.[1][2] It exhibits synthetic lethality in cancers with
methylthioadenosine phosphorylase (MTAP) gene deletion.[1][3] MTAP deletion, occurring in
approximately 10-15% of human cancers, leads to the accumulation of methylthioadenosine
(MTA).[2][4] AMG 193 preferentially binds to the PRMT5-MTA complex, leading to potent and
selective inhibition of PRMT5 enzymatic activity in MTAP-deleted cancer cells while sparing
normal tissues.[1][3] This targeted inhibition induces DNA damage, cell cycle arrest at the G2/M
phase, and aberrant mRNA splicing, ultimately resulting in tumor cell apoptosis and robust
antitumor activity in preclinical xenograft models.[1][5]

These application notes provide detailed protocols for the use of AMG 193 in various xenograft
mouse models, summarizing key dosage information and experimental procedures to guide
researchers in their preclinical studies.

Quantitative Data Summary

The following tables summarize the recommended dosages of AMG 193 for different xenograft
mouse models based on preclinical studies.

Table 1: AMG 193 Dosage in Cell Line-Derived Xenograft (CDX) Models[6]
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AMG 193 Dosage

Cell Line Cancer Type Mouse Strain
(mgl/kg, Oral, QD)
HCT116 (MTAP- ) Athymic Nude or
Colorectal Carcinoma 3, 10, 30, 100
deleted) SCID
DOHH-2 B-cell Lymphoma SCID or NOD/SCID 10, 20, 30
Pancreatic
BxPC-3 ) Athymic Nude 10, 30, 100
Adenocarcinoma

Non-Small Cell Lung )
LU99 Athymic Nude 10, 25, 100
Cancer

Non-Small Cell Lung _
H838 Athymic Nude 10, 25, 100
Cancer

Table 2: Summary of Antitumor Activity of AMG 193 in Xenograft Models[7]

Tumor Growth Inhibition

Xenograft Model Dosage (mg/kg, QD

g ge (mglkg, QD) (TGl)
BxPC-3 100 96%
U87MG 100 88%

Signaling Pathway

The following diagram illustrates the mechanism of action of AMG 193 in MTAP-deleted cancer
cells.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.xenograft.net/hct116-xenograft-model/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

MTAP-Deleted Cancer Cell

MTAP Deletion

binds to

PRMT5 Inhibition

DNA Damage
Gberram MRNA Splicinga
(GZ/M Cell Cycle Arresa

Apoptosis

1. Cell Culture
(HCT116, DOHH-2, BXPC-3, etc.)

G. Cell Harvesting and PreparatioD

3. Subcutaneous Implantation
in Immunocompromised Mice

G. Tumor Growth Monitorina

Tumors reach
100-150 mm3

G. Randomization of Mice)

6. Treatment Initiation
(AMG 193 or Vehicle)

7. Continued Monitoring
(Tumor Volume & Body Weight)

redefined endpoint criteria met

(8. Study Endpoint and Tissue Collectioa

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/5 Tech Support


https://www.benchchem.com/product/b15604619?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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